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Compound of Interest

Compound Name: Tenoxicam-d4

Cat. No.: B590001 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of Tenoxicam-d4 stock and

working solutions, intended for use as an internal standard in analytical methodologies, such as

liquid chromatography-mass spectrometry (LC-MS). Adherence to these guidelines will support

the generation of accurate and reproducible experimental results.

Quantitative Data Summary
The following tables summarize essential quantitative data for the preparation of Tenoxicam-
d4 solutions. Since the physicochemical properties of deuterated and non-deuterated

compounds are nearly identical, the solubility and stability data for Tenoxicam are presented as

a reliable reference for Tenoxicam-d4.

Table 1: Solubility of Tenoxicam in Common Solvents
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Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) ~50 mg/mL

Sonication may be required to

facilitate dissolution. Use of

fresh, anhydrous DMSO is

recommended as absorbed

moisture can reduce solubility.

[1]

Methanol < 1 mg/mL

Suitable for preparing

analytical standard solutions

for chromatography.

Acetonitrile
Not specified, but used for

stock solution preparation

A common solvent for

preparing stock solutions in

analytical methods.

Water < 0.1 mg/mL

Considered practically

insoluble for preparing stock

solutions.

Table 2: Recommended Concentrations for Tenoxicam-d4 Solutions

Solution Type
Typical
Concentration
Range

Common
Solvent(s)

Application

Stock Solution 100 µg/mL - 1 mg/mL
Methanol, Acetonitrile,

DMSO

Primary, concentrated

solution for long-term

storage and

preparation of working

solutions.

Working Solution
10 ng/mL - 1000

ng/mL

Methanol, Acetonitrile,

Mobile Phase

Diluted solution for

direct use in analytical

runs (e.g., spiking into

samples).

Table 3: Recommended Storage Conditions for Tenoxicam-d4 Stock Solutions
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Storage Temperature Duration Notes

-20°C 1 year
Aliquot to avoid repeated

freeze-thaw cycles.[1]

-80°C 2 years
Preferred for long-term storage

to ensure maximum stability.[1]

Experimental Protocols
Preparation of a 1 mg/mL Tenoxicam-d4 Stock Solution
in Methanol
Materials:

Tenoxicam-d4 (neat powder)

Methanol (HPLC grade or higher)

Analytical balance

Class A volumetric flask (e.g., 10 mL)

Pipettes

Vortex mixer

Sonicator (optional)

Amber glass vial for storage

Procedure:

Weighing: Accurately weigh a precise amount of Tenoxicam-d4 (e.g., 10 mg) using an

analytical balance.

Dissolving: Transfer the weighed Tenoxicam-d4 powder into a 10 mL volumetric flask.

Solvent Addition: Add a small volume of methanol (approximately 5-7 mL) to the flask.
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Mixing: Gently swirl the flask to wet the powder. Use a vortex mixer for 30-60 seconds to aid

dissolution. If necessary, place the flask in a sonicator bath for 5-10 minutes to ensure

complete dissolution.

Dilution to Volume: Once the Tenoxicam-d4 is completely dissolved, add methanol to the

flask until the meniscus reaches the calibration mark.

Homogenization: Cap the flask and invert it several times (at least 10-15 times) to ensure the

solution is homogeneous.

Storage: Transfer the stock solution to a labeled amber glass vial and store at -20°C or

-80°C.

Preparation of a 100 ng/mL Tenoxicam-d4 Working
Solution
Materials:

1 mg/mL Tenoxicam-d4 stock solution

Methanol or desired final solvent (e.g., mobile phase)

Class A volumetric flasks (e.g., 10 mL, 100 mL)

Calibrated pipettes

Procedure (Example of a two-step serial dilution):

Step 1: Intermediate Dilution (e.g., to 10 µg/mL)

Pipette 100 µL of the 1 mg/mL Tenoxicam-d4 stock solution into a 10 mL volumetric flask.

Add the diluent (e.g., methanol) to the flask until the meniscus reaches the calibration mark.

Cap the flask and invert it several times to ensure thorough mixing. This results in an

intermediate solution with a concentration of 10 µg/mL.

Step 2: Final Working Solution (to 100 ng/mL)
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Pipette 1 mL of the 10 µg/mL intermediate solution into a 100 mL volumetric flask.

Add the final diluent (e.g., mobile phase) to the flask until the meniscus reaches the

calibration mark.

Cap the flask and invert it several times to ensure the final working solution is homogeneous.

This solution is now ready for use in spiking samples.

Diagrams

Stock Solution Preparation (1 mg/mL)

Working Solution Preparation (100 ng/mL)

Weigh 10 mg
Tenoxicam-d4

Dissolve in ~7 mL
Methanol Vortex/Sonicate Dilute to 10 mL

with Methanol Store at -20°C/-80°C

1 mg/mL Stock Pipette 100 µL Stock
into 10 mL flask Dilute with Methanol Pipette 1 mL of 10 µg/mL

into 100 mL flask
Dilute with

Final Solvent Ready for Use

Click to download full resolution via product page

Caption: Workflow for Tenoxicam-d4 Stock and Working Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b590001#preparation-of-tenoxicam-d4-stock-and-
working-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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